Cas no 921620-77-1 (3-Formyl-2-iodobenzoic acid)
3-Formyl-2-iodobenzoic acid structure
Product Name:3-Formyl-2-iodobenzoic acid
CAS No:921620-77-1
MF:C8H5IO3
MW:276.027974843979
CID:743839
Update Time:2023-08-03
3-Formyl-2-iodobenzoic acid Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 3-formyl-2-iodo-
- 3-formyl-2-iodobenzoic acid
- 3-Formyl-2-iodobenzoic acid
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- Inchi: 1S/C8H5IO3/c9-7-5(4-10)2-1-3-6(7)8(11)12/h1-4H,(H,11,12)
- InChI Key: YISUSKYRZNWKLO-UHFFFAOYSA-N
- SMILES: IC1C(C=O)=CC=CC=1C(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 193
- Topological Polar Surface Area: 54.4
3-Formyl-2-iodobenzoic acid Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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